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Compound of Interest

3,5-Dichloro-2-
Compound Name:
(trichloromethyl)pyridine

Cat. No.: B072849

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dichloro-2-
(trichloromethyl)pyridine, including its chemical identity, physicochemical properties, and key
experimental protocols. The information is intended to support research and development
activities in the chemical and pharmaceutical sciences.

Chemical Identity and Synonyms

The compound of interest is identified by the IUPAC name 3,5-Dichloro-2-
(trichloromethyl)pyridine. It is a chlorinated derivative of pyridine with the chemical formula
CsH2ClIsN.

Synonyms:
e Pyridine, 3,5-dichloro-2-(trichloromethyl)-[1]
» 3,5-Dichloro-2-trichloromethyl pyridine[2]

Physicochemical Properties

A summary of the known quantitative data for 3,5-Dichloro-2-(trichloromethyl)pyridine is
presented in the table below. This information is crucial for understanding its behavior in
various experimental settings.
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Property Value Units Reference
3,5-dichloro-2-

IUPAC Name (trichloromethyl)pyridi - [2]
ne

CAS Number 1128-16-1 - [2]

Molecular Formula CeH2CIsN - [2]

Molecular Weight 265.352 g/mol [2]

Enthalpy of

o 56.27 kJ/mol [2]
Vaporization (AvapH®)
LogP 3.87 - [1]

Experimental Protocols

Detailed experimental procedures are essential for the replication and advancement of
scientific research. This section outlines key methodologies related to the synthesis and
analysis of 3,5-Dichloro-2-(trichloromethyl)pyridine.

Synthesis of 3,5-Dichloro-2-(trichloromethyl)pyridine

While specific, detailed protocols for the synthesis of 3,5-Dichloro-2-
(trichloromethyl)pyridine are not readily available in the provided search results, the general
synthetic strategy for related compounds involves the chlorination of picoline derivatives. For
instance, the synthesis of the isomeric 2,3-dichloro-5-(trichloromethyl)pyridine often starts from
nicotinic acid or 3-picoline, involving chlorination steps. A potential synthetic pathway for 3,5-
Dichloro-2-(trichloromethyl)pyridine could be inferred from these related preparations.

A generalized workflow for the synthesis of chlorinated picoline derivatives is depicted below.
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General Synthetic Workflow for Chlorinated Pyridines
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Caption: Generalized synthetic pathway for chlorinated pyridines.

Analytical Methodology

An analytical method for 3,5-Dichloro-2-(trichloromethyl)pyridine using reverse-phase High-
Performance Liquid Chromatography (HPLC) has been described.[1] This technique is suitable
for the separation and quantification of the compound.

General HPLC Conditions:

¢ Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass
Spectrometry (MS) compatible applications, formic acid should be used in place of
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phosphoric acid.[1]
e Column: A Newcrom R1 HPLC column is suggested.[1]

The following diagram illustrates a typical experimental workflow for the HPLC analysis of a
chemical compound.

HPLC Analysis Workflow
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Caption: Standard workflow for HPLC analysis.

Conclusion

This technical guide provides foundational information on 3,5-Dichloro-2-
(trichloromethyl)pyridine for the scientific community. While key identifiers and some
physicochemical data are available, further research is needed to establish detailed
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experimental protocols for its synthesis and analysis, as well as to fully characterize its
properties. The provided information on related compounds and general methodologies can
serve as a starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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